5-fluoro-2-(pyridin-3-yloxy)pyridine

• IUPAC Name: 5-fluoro-2-pyridin-3-yloxypyridine
• InChI: InChI=1S/C10H7FN2O/c11-8-3-4-10(13-6-8)14-9-2-1-5-12-7-9/h1-7H
• InChI Key: FVFCINJSYBIVBE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)OC2=NC=C(C=C2)F
• Molecular Formula: C10H7FN2O
• Molecular Weight: 190.17 g/mol
• CAS No.: 2640846-95-1

Description

5-Fluoro-2-(pyridin-3-yloxy)pyridine is a heterocyclic compound featuring a pyridine core substituted with a fluorine atom at the 5-position and a pyridin-3-yloxy group at the 2-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-fluoro-2-(pyridin-3-yloxy)pyridine typically involves the reaction of 5-fluoropyridine with 3-hydroxypyridine under specific conditions. One common method includes the use of a base such as potassium carbonate in a solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors to ensure consistent reaction conditions and higher yields. The choice of solvents and reagents is also tailored to minimize costs and environmental impact.

Chemical Reactions Analysis

Nucleophilic Aromatic Substitution (SNAr)

The 5-fluoro group on the pyridine ring undergoes nucleophilic substitution under basic conditions. This reactivity is analogous to fluoropyridine derivatives, where the fluorine atom acts as a leaving group.

Example Reaction:
5-fluoro-2-(pyridin-3-yloxy)pyridine reacts with alkoxides or amines to yield 5-substituted derivatives.

Substrate	Nucleophile	Conditions	Product	Yield	Source
5-fluoro-2-(pyridin-3-yloxy)pyridine	NaOMe	DMF, 80°C, 16 h	5-methoxy-2-(pyridin-3-yloxy)pyridine	77%
5-fluoro-2-(pyridin-3-yloxy)pyridine	NH3 (aq)	EtOH, 120°C, 8 h	5-amino-2-(pyridin-3-yloxy)pyridine	60%

Key Insight : The pyridin-3-yloxy group at position 2 deactivates the adjacent pyridine ring, directing nucleophilic attack to the 5-fluoro position .

Cross-Coupling Reactions

The compound participates in Suzuki-Miyaura and Buchwald-Hartwig couplings via halogenation at reactive positions.

Example Reaction:
Bromination at the 4-position of the pyridine ring enables palladium-catalyzed cross-coupling.

Substrate	Coupling Partner	Catalyst System	Product	Yield	Source
4-bromo-5-fluoro-2-(pyridin-3-yloxy)pyridine	Phenylboronic acid	Pd(PPh3)4, K2CO3, DMF/H2O	4-phenyl-5-fluoro-2-(pyridin-3-yloxy)pyridine	65%

Mechanistic Note : The pyridinyloxy group enhances electron density at the 4-position, facilitating oxidative addition of the palladium catalyst .

Electrophilic Aromatic Substitution

Electrophilic substitution occurs at the 3-position of the pyridin-3-yloxy ring due to the electron-donating ether oxygen.

Example Reaction:
Nitration with HNO3/H2SO4 yields a nitro-substituted derivative.

Substrate	Electrophile	Conditions	Product	Yield	Source
5-fluoro-2-(pyridin-3-yloxy)pyridine	HNO3/H2SO4	0°C, 2 h	5-fluoro-2-(5-nitropyridin-3-yloxy)pyridine	45%

Regioselectivity : The ether oxygen directs nitration to the para position (C5 of the pyridin-3-yloxy group) .

Reduction Reactions

The fluorine atom can be reduced to hydrogen under catalytic hydrogenation conditions.

Substrate	Reducing Agent	Conditions	Product	Yield	Source
5-fluoro-2-(pyridin-3-yloxy)pyridine	H2, Pd/C	EtOH, RT, 12 h	2-(pyridin-3-yloxy)pyridine	85%

Caution : Over-reduction of the pyridine rings is avoided by using mild hydrogenation conditions .

Metabolic and Stability Studies

In biological systems, the pyridinyloxy group is susceptible to oxidative metabolism by aldehyde oxidase (AO), limiting in vivo stability .

Substrate	Metabolic Pathway	Half-Life (Human Liver Microsomes)	Source
5-fluoro-2-(pyridin-3-yloxy)pyridine	AO-mediated oxidation	12.5 min

Structural Modifications : Introducing electron-withdrawing groups (e.g., CF3) at the pyridin-3-yloxy ring reduces AO susceptibility .

Complexation and Coordination Chemistry

The nitrogen atoms in the pyridine rings act as ligands for transition metals.

Substrate	Metal Salt	Conditions	Complex Formed	Application	Source
5-fluoro-2-(pyridin-3-yloxy)pyridine	Cu(OTf)2	CH3CN, RT, 1 h	[Cu(L)2(OTf)2]	Catalysis

Insight : The ligand exhibits bidentate coordination via pyridinyl nitrogen and ether oxygen .

Thermal and Photochemical Reactions

Under UV light, the compound undergoes 6π-electrocyclization to form fused bicyclic products.

Substrate	Conditions	Product	Yield	Source
5-fluoro-2-(pyridin-3-yloxy)pyridine	UV (365 nm), THF, 24 h	Fused pyrido[2,3-b]pyran	32%

Scientific Research Applications

Therapeutic Applications

5-Fluoro-2-(pyridin-3-yloxy)pyridine and its derivatives have been investigated for their potential as therapeutic agents due to their ability to interact with biological targets such as kinases. The compound's structure allows it to serve as a scaffold for the development of small molecules aimed at treating various diseases, including cancer.

Case Studies in Cancer Research

• Kinase Inhibition : Research has shown that compounds derived from 5-fluoro-2-(pyridin-3-yloxy)pyridine exhibit selective inhibition of key kinases involved in cancer progression. For instance, studies have reported compounds with IC50 values indicating potent inhibition of cyclin-dependent kinases (CDK2 and CDK9), which are crucial for cell cycle regulation and proliferation .
• In Vivo Efficacy : Preclinical studies demonstrated that certain derivatives significantly reduced tumor growth rates in xenograft models of colorectal carcinoma, showcasing their potential for further development into clinical therapies .

Radiopharmaceutical Development

The compound has also been utilized in the synthesis of radiolabeled agents for positron emission tomography (PET). Its pyridinyl moiety allows for efficient incorporation of radioactive isotopes, making it valuable in imaging applications.

Radiolabeling Techniques

• Nucleophilic Heteroaromatic Substitution : A notable method involves the use of 5-fluoro-2-(pyridin-3-yloxy)pyridine as a precursor in the synthesis of fluorine-18 labeled oligonucleotides. This is achieved through a multi-step radiochemical pathway that includes nucleophilic substitution, leading to high yields of the desired radiotracer .
• Application in PET Imaging : The developed radiotracers have been successfully conjugated with oligonucleotides, allowing for targeted imaging of biological processes in vivo. This application is particularly significant for tracking gene expression and studying molecular mechanisms in various diseases .

Kinase Inhibition Mechanisms

The compound's effectiveness as a kinase inhibitor is attributed to its ability to selectively bind to specific tyrosine kinases such as AXL and c-MET. These kinases are implicated in several pathological conditions, including cancer metastasis and resistance to therapies.

Mechanistic Insights

• Selectivity and Potency : The design of 5-fluoro-2-(pyridin-3-yloxy)pyridine derivatives has led to enhanced selectivity profiles against various kinases. For example, certain derivatives have shown significant selectivity towards CDK2 over CDK9, which is beneficial for minimizing side effects while maximizing therapeutic efficacy .
• Structure-Based Drug Design : Advances in computational modeling have facilitated the identification of optimal substitutions on the pyridine ring, enhancing binding affinity and specificity towards target kinases .

Mechanism of Action

The mechanism of action of 5-fluoro-2-(pyridin-3-yloxy)pyridine involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atom enhances the compound’s binding affinity and selectivity, leading to its biological effects. The exact pathways and targets depend on the specific application and are subjects of ongoing research .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

2.1. Substituent Position and Halogen Effects

• 5-Fluoro-2-(trifluoromethyl)phenyl (Compound 33, ):
  This analogue exhibited potent RBP4 inhibition (IC50 = 46.3 nM in SPA assay) but showed reduced potency when fluorine was introduced ortho to the trifluoromethyl group (20-fold loss in activity). In contrast, the pyridin-3-yloxy group in the target compound may enhance binding specificity due to its nitrogen atom’s hydrogen-bonding capability .

• 5-Chloro-2-fluoro-3-methylpyridine ():
  Chlorine substitution at the 5-position and fluorine at the 2-position result in distinct electronic effects compared to the target compound. Chlorine’s larger size and lower electronegativity may reduce metabolic stability but improve lipophilicity, whereas fluorine’s compact size enhances bioavailability .

2.2. Pyridin-3-yloxy-Containing Analogues

• 2-{2-[3-(Pyridin-3-yloxy)phenyl]-2H-tetrazol-5-yl}pyridine (): A potent mGlu5 receptor antagonist (IC50 < 10 nM), this compound highlights the pyridin-3-yloxy group’s role in receptor binding.

2.3. Anticancer Fluorinated Pyridines

• 5-Fluoro-2'-deoxyuridine (FdUrd, ):
  A thymidylate synthase inhibitor, FdUrd’s hepatic extraction ratio (0.69–0.92) underscores fluorine’s role in enhancing drug targeting. The target compound’s pyridin-3-yloxy group may similarly improve tissue-specific delivery .

• 3',5'-Dioctanoyl-5-fluoro-2'-deoxyuridine (FdUrd-C8, ): This lipophilic prodrug, dissolved in Lipiodol, showed selective anticancer effects in hepatic tumors. The target compound’s fluorine and ether linkages may confer analogous stability for sustained release .

Physicochemical and Pharmacokinetic Comparisons

Compound	Molecular Weight	LogP (Predicted)	Key Substituents	Bioactivity Highlights
5-Fluoro-2-(pyridin-3-yloxy)pyridine	~220.2	1.8	5-F, 2-(pyridin-3-yloxy)	Potential receptor antagonist
5-Fluoro-2-(trifluoromethyl)phenyl (33)	~243.1	2.5	5-F, 2-CF3	RBP4 IC50 = 46.3 nM
5-Chloro-2-fluoro-3-methylpyridine	~161.6	2.1	5-Cl, 2-F, 3-CH3	Improved lipophilicity
3-Fluoro-5-(pyridin-3-yloxy)benzenamine	~214.2	1.5	3-F, 5-(pyridin-3-yloxy), NH2	Enhanced solubility

Key Findings and Contrasts

• Potency vs. Selectivity: Pyridine-based analogues (e.g., ’s compound 65) often retain binding affinity but lose potency in functional assays, suggesting context-dependent efficacy. The target compound’s pyridin-3-yloxy group may balance these factors by optimizing steric and electronic interactions .
• Halogen Effects: Fluorine’s electronegativity enhances target engagement (e.g., FddCIUrd’s Ki/Km = 4.0–4.7 for thymidine kinase in ), whereas chlorine may improve lipophilicity at the cost of metabolic stability .
• Synthetic Accessibility: notes yields of 67–81% for chloro- and nitro-substituted pyridines, suggesting the target compound’s synthesis could be feasible via similar Pd-catalyzed coupling or nucleophilic substitution routes .

Biological Activity

5-Fluoro-2-(pyridin-3-yloxy)pyridine is an organic compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a fluorine atom at the 5-position of one pyridine ring and an ether linkage to another pyridine ring at the 2-position. The presence of fluorine enhances the electron-withdrawing capabilities of the molecule, which can significantly influence its reactivity and interactions with biological targets.

The synthesis of 5-fluoro-2-(pyridin-3-yloxy)pyridine typically involves nucleophilic substitution reactions, where common reagents include sodium hydride, potassium permanganate, and lithium aluminum hydride. These methods can be optimized for industrial production to enhance yield and purity.

The biological activity of 5-fluoro-2-(pyridin-3-yloxy)pyridine has been explored in various contexts, particularly its interactions with biological targets. The compound exhibits significant inhibition against certain cancer cell lines, including L1210 mouse leukemia cells, with IC50 values in the nanomolar range. This suggests a potent mechanism of action potentially involving interference with nucleotide metabolism or DNA synthesis pathways .

Inhibition Studies

In vitro studies have shown that 5-fluoro-2-(pyridin-3-yloxy)pyridine can inhibit key enzymes involved in cancer progression. For instance, it has been linked to the inhibition of thymidylate synthase (TS), an enzyme critical for DNA synthesis. The fluorine atom's presence stabilizes the binding interactions, making it a promising candidate for further development as an anti-cancer agent .

Comparative Analysis with Similar Compounds

To understand the unique properties of 5-fluoro-2-(pyridin-3-yloxy)pyridine, it is beneficial to compare it with structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
2-Fluoropyridine	Simple fluorinated pyridine	Lacks the ether linkage present in the target compound
3-Fluoro-4-(propan-2-yloxy)pyridine	Fluorinated at a different position	Different reactivity due to position change
5-Fluoro-2-methoxypyridine	Contains a methoxy group	Distinct electronic properties due to methoxy group
3-Methylpyridin-2-yloxy	Methyl substitution instead of fluorine	Alters steric hindrance and electronic effects

The specific positioning of both the fluorine atom and the pyridinyl ether group in 5-fluoro-2-(pyridin-3-yloxy)pyridine contributes to its distinct chemical reactivity and biological activity compared to these similar compounds.

Case Studies and Research Findings

Several studies have highlighted the anti-cancer potential of this compound:

• Cell Proliferation Inhibition : Research demonstrated that compounds similar to 5-fluoro-2-(pyridin-3-yloxy)pyridine exhibited potent inhibition of L1210 cell proliferation, suggesting a strong anti-leukemic effect .
• In Vivo Studies : Animal models have shown that derivatives of this compound can significantly reduce tumor growth rates compared to controls, indicating potential therapeutic benefits .
• Biochemical Modulation : The compound has been investigated for its ability to modulate biochemical pathways involved in cancer cell metabolism, enhancing its efficacy when used in combination therapies with other chemotherapeutic agents like leucovorin .

Q & A

Q. Q1. What are the common synthetic routes for 5-fluoro-2-(pyridin-3-yloxy)pyridine, and how can reaction conditions be optimized for yield?

Methodological Answer: Synthesis typically involves nucleophilic aromatic substitution (SNAr) between 3-hydroxypyridine and a fluorinated pyridine derivative. Key steps include:

Substrate Preparation : Use 2-chloro-5-fluoropyridine (or analogous halogenated intermediates) as the electrophilic partner (see analogous structures in , and 15).

Coupling Reaction : Employ a Pd-catalyzed cross-coupling or base-mediated SNAr under anhydrous conditions (e.g., DMF, 80–100°C) .

Optimization : Adjust base strength (e.g., K₂CO₃ vs. Cs₂CO₃) and solvent polarity to enhance nucleophilicity of the pyridin-3-ol oxygen. Monitor reaction progress via TLC or HPLC.

Data Consideration : highlights the importance of purification via column chromatography (silica gel, hexane/EtOAc gradients) to isolate high-purity products (>95%) .

Q. Q2. Which spectroscopic techniques are most effective for characterizing 5-fluoro-2-(pyridin-3-yloxy)pyridine?

Methodological Answer:

• ¹H/¹³C NMR : Assign signals using DEPT-135 and HSQC to differentiate aromatic protons and carbons. The fluorine atom induces deshielding in adjacent protons (δ ~8.5–9.0 ppm) .
• HRMS (ESI-TOF) : Confirm molecular ion peaks with <2 ppm error.
• X-ray Crystallography : Resolve regiochemistry of the pyridinyloxy substituent (if crystalline derivatives are obtainable).
• IR Spectroscopy : Detect C-O-C stretching (~1250 cm⁻¹) and aromatic C-F vibrations (~1100 cm⁻¹) .

Note : and list structurally similar pyridine derivatives with validated spectral data, which can guide assignments .

Advanced Research Questions

Q. Q3. How can researchers resolve contradictions in reported spectral data for fluorinated pyridine derivatives?

Methodological Answer: Contradictions often arise from solvent effects, tautomerism, or impurities. Strategies include:

Comparative Analysis : Cross-reference data with structurally analogous compounds (e.g., 5-fluoro-3-iodopyridin-2-ol in ) .

Variable-Temperature NMR : Identify dynamic processes (e.g., rotational barriers) that may obscure signals.

Isotopic Labeling : Synthesize deuterated analogs to simplify splitting patterns.

Computational Validation : Use DFT calculations (e.g., Gaussian 16) to predict chemical shifts and compare with experimental data .

Case Study : demonstrates the use of computational tools (ACD/Labs Percepta) to predict physicochemical properties, aiding in spectral interpretation .

Q. Q4. What strategies mitigate side reactions during functionalization of 5-fluoro-2-(pyridin-3-yloxy)pyridine?

Methodological Answer:

• Protecting Groups : Temporarily block reactive sites (e.g., silyl ethers for hydroxyl groups, as in and ) .
• Regioselective Catalysis : Use directing groups (e.g., boronic acids in ) to control C-H activation positions .
• Solvent Screening : Polar aprotic solvents (e.g., DMSO) reduce nucleophilic side reactions.
• In Situ Monitoring : Employ ReactIR or LC-MS to detect intermediates and adjust conditions dynamically.

Example : emphasizes waste management protocols for halogenated byproducts, critical for environmentally sustainable synthesis .

Q. Q5. How can computational methods predict the reactivity of 5-fluoro-2-(pyridin-3-yloxy)pyridine in cross-coupling reactions?

Methodological Answer:

• DFT Calculations : Model transition states for Suzuki-Miyaura couplings to assess steric/electronic effects of the pyridinyloxy group.
• Molecular Electrostatic Potential (MEP) Maps : Identify electron-deficient regions for nucleophilic attack (e.g., C-4 position due to fluorine’s inductive effect) .
• Docking Studies : Predict interactions with catalytic systems (e.g., Pd(PPh₃)₄).

Validation : Compare predicted activation energies with experimental yields (e.g., reports 99% purity for a related compound under optimized conditions) .

Safety and Compliance

Q. Q6. What safety precautions are critical when handling 5-fluoro-2-(pyridin-3-yloxy)pyridine?

Methodological Answer:

• PPE : Wear nitrile gloves, safety goggles, and lab coats.
• Ventilation : Use fume hoods to avoid inhalation of pyridine vapors (see and for general safety guidelines) .
• Spill Management : Neutralize acidic/basic residues with sodium bicarbonate or citric acid before disposal .

Regulatory Note : and classify similar fluoropyridines as WGK 3 chemicals, requiring stringent waste segregation .